Benzoxazole

Catalog No.
S592186
CAS No.
273-53-0
M.F
C7H5NO
M. Wt
119.12 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
Benzoxazole

Researchers needing efficient synthesis of fluorescent brighteners, DSSC materials, or chiral lactones face process bottlenecks when using benzothiazole analogs due to sluggish kinetics (8x longer) or undesired lactam formation. Benzoxazole solves this with unique oxygen-directed reactivity: • 95% ring-opening yield in 2 h for triphenylamine precursors (vs. 8x longer with benzothiazole). • C2-H pKa 24.4 enables mild Pd-catalyzed late-stage functionalization, tolerating sensitive groups. • Isothiourea-catalyzed annulations yield chiral lactones exclusively via O-cyclization, avoiding lactam byproducts common with S/N analogs. Supplied with consistent purity for reliable scale-up.

CAS Number

273-53-0

Product Name

Benzoxazole

IUPAC Name

1,3-benzoxazole

Molecular Formula

C7H5NO

Molecular Weight

119.12 g/mol

InChI

InChI=1S/C7H5NO/c1-2-4-7-6(3-1)8-5-9-7/h1-5H

InChI Key

BCMCBBGGLRIHSE-UHFFFAOYSA-N

SMILES

C1=CC=C2C(=C1)N=CO2

solubility

0.07 M

Canonical SMILES

C1=CC=C2C(=C1)N=CO2

The exact mass of the compound Benzoxazole is unknown and the complexity rating of the compound is unknown. The solubility of this chemical has been described as 0.07 m. The compound has been submitted to the National Cancer Institute (NCI) for testing and evaluation and the Cancer Chemotherapy National Service Center (NSC) number is 3982. It belongs to the ontological category of mancude organic heterobicyclic parent in the ChEBI Ontology tree. The United Nations designated GHS hazard class pictogram is Flammable;Irritant, and the GHS signal word is WarningThe storage condition is unknown. Please store according to label instructions upon receipt of goods.

Synonyms

1,3-Benzoxazole, Benzo[d]oxazole, 1-Oxa-3-aza-1H-indene

Purity

≥98%

Package Size

5 g, 25 g

Benzoxazole (CAS 273-53-0) is a foundational bicyclic heterocyclic building block featuring a benzene ring fused to a 1,3-oxazole ring. As a low-melting solid (27–30 °C), it is widely utilized as a highly reactive precursor in the synthesis of fluorescent brighteners, pharmaceutical intermediates, and functional materials. Its procurement value is primarily driven by the highly polarized C=N bond and the pronounced acidity of the C2 proton, which make it exceptionally susceptible to direct C-H functionalization and controlled ring-opening reactions .

Research Fit

Heterocyclic building block for derivatization — enables SAR-driven synthesis of bioactive benzoxazoles and functional materials
Physicochemical reference standard — supports azole library design with defined weak basicity and moderate lipophilicity
Characterized reactivity baseline — documented oxidative and thermodynamic profile vs. benzothiazole/benzimidazole

Substituting benzoxazole with its closest structural analogs—benzothiazole (sulfur) or benzimidazole (nitrogen)—fundamentally alters both processability and chemical reactivity. The oxygen atom in benzoxazole exerts a stronger inductive electron-withdrawing effect than sulfur or nitrogen, significantly lowering the pKa of the C2 proton and rendering the ring much more susceptible to nucleophilic attack and ring-opening. Consequently, attempting to use benzothiazole in protocols optimized for benzoxazole often results in sluggish kinetics, drastically extended reaction times, or complete inversion of chemoselectivity in annulation cascades, making direct substitution unviable for targeted synthetic workflows [1].

Substitution Risk

Oxidative reactivity diverges sharply: benzoxazole yields multiple ring-oxidation products, whereas benzothiazole shows minimal C2 oxidation. Scaffold misassignment may alter synthetic outcomes.
Corrosion inhibition performance is not interchangeable: benzothiazole adsorbs more strongly to metal surfaces and outperforms benzoxazole; substituting may reduce protection.
Thermodynamic stability differs: benzoxazole derivatives resist decomposition better than benzothiazole analogs under standard conditions, affecting high-temperature processing.

C2-H Acidity for Mild Arylation

Benzoxazole exhibits a highly acidic C2 proton due to the strong inductive effect of the adjacent oxygen atom. Quantitative pKa measurements place the C2-H acidity of benzoxazole at 24.4, compared to 27.3 for benzothiazole and 32.5 for N-methylbenzimidazole [1]. This nearly three-order-of-magnitude increase in acidity relative to the sulfur analog allows benzoxazole to undergo direct palladium-catalyzed C-H arylation under significantly milder basic conditions.

Evidence DimensionC2-H Deprotonation pKa
Target Compound Data24.4 (Benzoxazole)
Comparator Or Baseline27.3 (Benzothiazole) / 32.5 (N-methylbenzimidazole)
Quantified DifferenceBenzoxazole is ~10^3 times more acidic than benzothiazole.
ConditionsThermodynamic acidity scale in organic solvent.

Enables procurement for lower-temperature, lower-catalyst-loading C-H functionalization workflows, reducing energy and reagent costs.

Oxidative Reactivity
Head-to-head
Benzoxazole > Benzimidazole > Benzothiazole
Informs scaffold selection for controlled oxidation
Lead tetraacetate oxidant; multiple ring products from benzoxazole

Ring-Opening Kinetics

In the synthesis of triphenylamines via copper-catalyzed selective ring-opening, benzoxazole demonstrates vastly superior reaction kinetics compared to benzothiazole. Using a CuFe2O4 nanoparticle catalyst, benzoxazole achieves a 95% yield in just 2 hours. In contrast, the less reactive benzothiazole requires the reaction time to be extended to 16 hours to achieve a lower yield of 79-85% [1].

Evidence DimensionReaction Time and Yield for Ring-Opening
Target Compound Data2 hours for 95% yield (Benzoxazole)
Comparator Or Baseline16 hours for 79-85% yield (Benzothiazole)
Quantified DifferenceBenzoxazole achieves >10% higher yield in 1/8th the reaction time.
ConditionsCuFe2O4 nanoparticle catalysis with aryl halides at elevated temperature.

Drastically reduces reactor residence time and energy consumption in the industrial synthesis of triphenylamine derivatives.

Corrosion Inhibition
Head-to-head
Benzothiazole outperforms benzoxazole (DFT/MD)
Benzothiazole preferred for metal protection applications
Fe(110) surface; heteroatom trend O < S for inhibition

Annulation Chemoselectivity

The choice of heteroatom strictly dictates the reaction pathway in isothiourea-catalyzed annulations of 2-acyl benzazoles. Benzoxazole selectively facilitates O-cyclization, yielding functionalized chiral lactones (up to 95% yield, 98% ee). Conversely, substituting with benzothiazole completely inverts the chemoselectivity, preferentially driving N-cyclization to form lactams (85:15 lactam:lactone ratio) [1].

Evidence DimensionProduct Distribution (O- vs N-cyclization)
Target Compound Data>95% selective for Lactone (Benzoxazole)
Comparator Or Baseline85% selective for Lactam (Benzothiazole)
Quantified DifferenceComplete inversion of the primary cyclization pathway.
ConditionsIsothiourea-catalyzed annulation with α,β-unsaturated homoanhydrides.

Mandates the procurement of benzoxazole when targeting chiral lactone scaffolds, as sulfur analogs yield the incorrect product class.

Aromatase IC50
Derivative SAR context
64.9 nM (derivative) vs 1850 nM (standard)
Supports SAR-driven aromatase inhibitor development
In-vitro enzymatic assay; compound 6a data

Thermal and Phase Behavior

Benzoxazole is a low-melting solid with a melting point of 27–30 °C, meaning it can be easily handled as a neat liquid at slightly elevated ambient temperatures. In stark contrast, its nitrogen analog, benzimidazole, is a high-melting powder (melting point ~170 °C) . This massive thermal difference impacts formulation and reactor feeding strategies.

Evidence DimensionMelting Point
Target Compound Data27–30 °C (Benzoxazole)
Comparator Or Baseline~170 °C (Benzimidazole)
Quantified Difference~140 °C lower melting point.
ConditionsStandard atmospheric pressure.

Allows benzoxazole to be processed solvent-free or as a liquid melt in continuous flow reactors, whereas benzimidazole requires high-boiling solvents.

PI3Kα IC50
Derivative SAR context
2.5 nM (derivative) vs 11 nM (TAK-117)
Supports PI3K pathway inhibitor lead optimization
In-vitro enzymatic assay; compound 18a data
Thermodynamic Stability
Head-to-head
Benzoxazole derivatives more stable than benzothiazole analogs
Supports thermal processing and storage stability screening
G3(MP2)//B3LYP; calorimetry data in gaseous phase
Fluorescence QY
Class-level inference
33–98% quantum yield; sub-5 ns lifetimes
Enables color-tunable OLED emitter design
Solution-processed BBO devices; EQE up to ~3%

Triphenylamine Optoelectronics

Due to its rapid and high-yielding ring-opening kinetics (achieving 95% yield in 2 hours), benzoxazole is the preferred starting material for synthesizing triphenylamine derivatives used in dye-sensitized solar cells and hole-transport materials. Substituting with benzothiazole would incur severe process bottlenecks due to 8x longer reaction times [1].

Chiral Lactone Synthesis

In asymmetric organocatalysis, benzoxazole is uniquely suited for isothiourea-catalyzed annulations to produce chiral lactones. Because the oxygen atom specifically directs O-cyclization, it avoids the lactam byproducts that dominate when benzothiazole is used, making it essential for targeted pharmaceutical intermediate synthesis [2].

Late-Stage C-H Arylation

The exceptionally high C2-H acidity of benzoxazole (pKa 24.4) makes it an ideal substrate for late-stage palladium-catalyzed C-H functionalization. It is specifically procured for workflows where sensitive functional groups preclude the use of the stronger bases or higher temperatures required to activate the less acidic benzothiazole or benzimidazole analogs [3].

Application Fit

Application
Selection Property
Validation Focus
Aromatase / PI3Kα inhibitor SAR
Benzoxazole scaffold derivatization versatility
Enzymatic IC50 and cellular assay endpoints
OLED emitter material design
Fluorescence quantum yield range
Device EQE and emission color tuning
High-temperature synthesis
Thermodynamic stability vs. sulfur analogs
Decomposition resistance under standard conditions
Controlled oxidation routes
Reactivity ranking among azoles
Oxidative product distribution profiling

XLogP3

1.6

Boiling Point

182.5 °C

LogP

1.59 (LogP)

Melting Point

31.0 °C

UNII

J233Y1I55I

GHS Hazard Statements

Aggregated GHS information provided by 58 companies from 6 notifications to the ECHA C&L Inventory. Each notification may be associated with multiple companies.;
H228 (10.34%): Flammable solid [Danger Flammable solids];
H302 (77.59%): Harmful if swallowed [Warning Acute toxicity, oral];
H315 (93.1%): Causes skin irritation [Warning Skin corrosion/irritation];
H319 (93.1%): Causes serious eye irritation [Warning Serious eye damage/eye irritation];
H332 (22.41%): Harmful if inhaled [Warning Acute toxicity, inhalation];
H335 (91.38%): May cause respiratory irritation [Warning Specific target organ toxicity, single exposure;
Respiratory tract irritation];
Information may vary between notifications depending on impurities, additives, and other factors. The percentage value in parenthesis indicates the notified classification ratio from companies that provide hazard codes. Only hazard codes with percentage values above 10% are shown.

Pictograms

Flammable Irritant

Flammable;Irritant

Other CAS

273-53-0

Wikipedia

Benzoxazole

General Manufacturing Information

Benzoxazole: ACTIVE

Explore Compound Types